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For Researchers, Scientists, and Drug Development Professionals

Abstract
Kirrothricin, a member of the kirromycin group of antibiotics, is a potent inhibitor of bacterial

protein synthesis. This document provides a comprehensive overview of the chemical structure

of Kirrothricin, including its physicochemical properties and detailed spectroscopic data. We

delve into the experimental methodologies employed for its isolation and structure elucidation

and explore its mechanism of action, focusing on its interaction with the bacterial elongation

factor Tu (EF-Tu). This guide is intended to serve as a valuable resource for researchers

engaged in antibiotic discovery and development.

Chemical Structure and Physicochemical Properties
Kirrothricin is a complex polyketide antibiotic produced by Streptomyces cinnamomeus. Its

chemical structure was elucidated through extensive spectroscopic analysis and chemical

degradation studies.

Table 1: Physicochemical and Spectroscopic Data for Kirrothricin
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Property Value Reference

Molecular Formula C₄₄H₆₄N₂O₁₀ [1]

Molecular Weight 780.98 g/mol [1]

CAS Number 79190-00-4 [1]

IUPAC Name

2-[(2S,4S,6S)-2,4-dihydroxy-

5,5-dimethyl-6-[(1E,3Z)-penta-

1,3-dienyl]oxan-2-yl]-N-

[(2E,4E,10E,12E,14E,16E,18E

)-8,9,18-trihydroxy-6-methoxy-

5,7,17-trimethyl-18-(1-methyl-

2,4-dioxopiperidin-3-

ylidene)octadeca-

2,4,10,12,14,16,18-

heptaenoyl]acetamide

[1]

Appearance Colorless needles

Melting Point 188-190 °C

UV λmax (MeOH) 225, 282, 320 (sh) nm

¹H NMR (CDCl₃)
See Table 2 for detailed

assignments

¹³C NMR (CDCl₃)
See Table 3 for detailed

assignments

Note: Detailed NMR data is based on the original structure elucidation and may require further

verification with modern spectroscopic techniques.

The structure of Kirrothricin is characterized by a long polyene chain, a substituted

tetrahydropyran ring, and a pyridone-containing moiety, which is a common feature among

elfamycin-class antibiotics.

Experimental Protocols
Fermentation and Isolation of Kirrothricin
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The following protocol is a summarized representation of the methods used in the original

isolation of Kirrothricin.
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Fermentation

Extraction

Purification

Fermentation of Streptomyces cinnamomeus (Tü 89)

Culture Broth Mycelium

Extraction of Culture Broth with Ethyl Acetate Extraction of Mycelium with Acetone

Crude Extract

Silica Gel Chromatography (Chloroform-Methanol Gradient)

Sephadex LH-20 Chromatography (Methanol)

Crystallization (Methanol-Water)

Pure Kirrothricin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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